Nicotinuric acid
Nicotinuric acid
N-nicotinoylglycine is an N-acylglycine having nicotinoyl as the acyl substituent. It has a role as a human urinary metabolite.
Nicotinuric acid is a natural product found in Paraburkholderia and Lates calcarifer with data available.
Nicotinuric acid is a natural product found in Paraburkholderia and Lates calcarifer with data available.
Brand Name:
Vulcanchem
CAS No.:
583-08-4
VCID:
VC21538095
InChI:
InChI=1S/C8H8N2O3/c11-7(12)5-10-8(13)6-2-1-3-9-4-6/h1-4H,5H2,(H,10,13)(H,11,12)
SMILES:
C1=CC(=CN=C1)C(=O)NCC(=O)O
Molecular Formula:
C8H8N2O3
Molecular Weight:
180.16 g/mol
Nicotinuric acid
CAS No.: 583-08-4
VCID: VC21538095
Molecular Formula: C8H8N2O3
Molecular Weight: 180.16 g/mol
* For research use only. Not for human or veterinary use.
| Description | N-nicotinoylglycine is an N-acylglycine having nicotinoyl as the acyl substituent. It has a role as a human urinary metabolite. Nicotinuric acid is a natural product found in Paraburkholderia and Lates calcarifer with data available. |
|---|---|
| CAS No. | 583-08-4 |
| Product Name | Nicotinuric acid |
| Molecular Formula | C8H8N2O3 |
| Molecular Weight | 180.16 g/mol |
| IUPAC Name | 2-(pyridine-3-carbonylamino)acetic acid |
| Standard InChI | InChI=1S/C8H8N2O3/c11-7(12)5-10-8(13)6-2-1-3-9-4-6/h1-4H,5H2,(H,10,13)(H,11,12) |
| Standard InChIKey | ZBSGKPYXQINNGF-UHFFFAOYSA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)N[C@H](CSCC1=CC=C(C=C1)OC)C(=O)O |
| SMILES | C1=CC(=CN=C1)C(=O)NCC(=O)O |
| Canonical SMILES | C1=CC(=CN=C1)C(=O)NCC(=O)O |
| Physical Description | Solid |
| Synonyms | 58290-35-0;Boc-S-4-methoxybenzyl-D-cysteine;Boc-D-Cys(4-Mob)-OH;(S)-2-((tert-Butoxycarbonyl)amino)-3-((4-methoxybenzyl)thio)propanoicacid;Boc-S-p-methoxybenzyl-D-cysteine;Boc-Cys(pMeOBzl)-OH;C16H23NO5S;AmbotzBAA5430;Boc-D-Cys(Mob)-OH;AC1Q4CU9;Boc-D-Cys(4-MeO-Bzl)-OH;SCHEMBL11331399;CTK8F8270;MolPort-005-938-124;VRTXRNJMNFVTOM-CYBMUJFWSA-N;ZINC1576252;KM0186;AM81662;AC-19262;AJ-27316;AK-81105;KB-48407;KB-48417;X5774;N-tert-butyloxycarbonyl-S-p-methoxybenzyl-D-cysteine |
| PubChem Compound | 68499 |
| Last Modified | Aug 15 2023 |
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